Cas no 51800-98-7 ((+)-3-(Trifluoroacetyl)camphor)

(+)-3-(Trifluoroacetyl)camphor Properties

Names and Identifiers

• 3-TRIFLUOROACETYL-D-CAMPHOR
• (+)-3-(TRIFLUOROACETYL)CAMPHOR
• 1,7,7-Trimethyl-3-(trifluoroacetyl)bicyclo[2.2.1]heptan-2-one
• Bicyclo[2.2.1]heptan-2-one, 1,7,7-trimethyl-3-(trifluoroacetyl)-, (1R)-
• (1R)-1,7,7-trimethyl-3-(trifluoroacetyl)bicyclo[2.2.1]heptan-2-one
• (1R,4R)-1,7,7-Trimethyl-3-(trifluoroacetyl)bicyclo[2.2.1]heptan-2-one
• Bicyclo[2.2.1]heptan-2-one,1,7,7-trimethyl-3-(2,2,2-trifluoroacetyl)-, (1R,4R)-
• EINECS 257-429-3
• (+)-3-(Trifluoroacetyl)camphor, 98%
• (1R)-1,7,7-trimethyl-3-(2,2,2-trifluoroacetyl)bicyclo[2.2.1]heptan-2-one
• 207742-84-5
• MFCD00003746
• DTXSID70966129
• ISLOIHOAZDSEAJ-XGLFCGLISA-N
• (1R,4R)-1,7,7-TRIMETHYL-3-(2,2,2-TRIFLUOROACETYL)BICYCLO[2.2.1]HEPTAN-2-ONE
• AKOS015913656
• (1R)-1,7,7-Trimethyl-3-(trifluoroacetyl)bicyclo(2.2.1)heptan-2-one
• 51800-98-7
• 3-(Trifluoroacetyl)-L-camphor
• G77253
• 3-Trifluoroacetyl-D-camphor
• (+)-3-(Trifluoroacetyl)camphor
• +Expand

• MDL： MFCD00003746
• InChIKey： ISLOIHOAZDSEAJ-XGLFCGLISA-N
• Inchi： InChI=1S/C12H15F3O2/c1-10(2)6-4-5-11(10,3)8(16)7(6)9(17)12(13,14)15/h6-7H,4-5H2,1-3H3/t6-,7?,11+/m1/s1
• SMILES： CC1(C2CCC1(C(=O)C2C(=O)C(F)(F)F)C)C

Computed Properties

• Exact Mass: 248.10200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 248.102414
• Heavy Atom Count: 17
• Complexity: 397
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 2.75920
• PSA: 34.14000
• Refractive Index: n20/D 1.451(lit.)
• Boiling Point: 100-101 °C/16 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Color/Form: Not available
• Optical Activity: [α]19/D +148°, c = 2.3 in methylene chloride
• Density: 1.172 g/mL at 25 °C(lit.)